![molecular formula C20H20N2O3S3 B2885353 3-[methyl(3-methylphenyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide CAS No. 1207015-15-3](/img/structure/B2885353.png)
3-[methyl(3-methylphenyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide
Description
Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
Thiophene derivatives are extensively studied for their anticancer properties. They can interact with various biological targets and disrupt cancer cell proliferation. The specific structure of “3-[methyl(3-methylphenyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide” may offer unique interactions with cancerous cells, potentially leading to novel treatments .
Anti-Inflammatory Applications
Similar to other thiophene derivatives, this compound may exhibit anti-inflammatory effects. It could be used to develop new nonsteroidal anti-inflammatory drugs (NSAIDs) that offer an alternative to current medications with fewer side effects .
Antimicrobial Activity
The antimicrobial activity of thiophene derivatives makes them candidates for the development of new antibiotics. Research into the specific antimicrobial mechanisms of this compound could lead to breakthroughs in combating antibiotic-resistant bacteria .
Material Science: Organic Semiconductors
Thiophene-based molecules play a significant role in the advancement of organic semiconductors. This compound’s unique structure could contribute to the development of more efficient organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Corrosion Inhibition
In industrial chemistry, thiophene derivatives are used as corrosion inhibitors. The specific properties of “3-[methyl(3-methylphenyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide” could be harnessed to protect metals and alloys from corrosion, extending their lifespan and reliability .
Personal Care Products
Thiophene derivatives are also found in personal care products and cosmetics. This compound could be utilized in the formulation of products that offer benefits such as anti-aging effects or improved skin protection .
properties
IUPAC Name |
3-[methyl-(3-methylphenyl)sulfamoyl]-N-(3-methylsulfanylphenyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S3/c1-14-6-4-8-16(12-14)22(2)28(24,25)18-10-11-27-19(18)20(23)21-15-7-5-9-17(13-15)26-3/h4-13H,1-3H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOYHRBJVSGXNFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NC3=CC(=CC=C3)SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[methyl(3-methylphenyl)sulfamoyl]-N-[3-(methylsulfanyl)phenyl]thiophene-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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